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Compound of Interest

Compound Name: 2-Fluoropyridine

Cat. No.: B1216828

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2-Fluoropyridine in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Hazard Overview: 2-Fluoropyridine is a flammable liquid and vapor that can cause skin, eye,
and respiratory irritation.[1] Ingestion may lead to gastrointestinal irritation.[2] It is crucial to
handle this chemical with appropriate personal protective equipment in a controlled
environment.

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 2-Fluoropyridine to minimize
exposure risks.
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Body Part Protective Equipment Recor.nmended
Material/Standard
Safety glasses with side
shields or chemical safety Must conform to OSHA's 29
Eyes/Face goggles. A face shield is CFR 1910.133 or European
recommended when thereisa  Standard EN166.[2][3]
splash hazard.
Nitrile or butyl rubber gloves
are recommended for similar
Skin Chemical-resistant gloves. fluorinated pyridines.[4] Always
inspect gloves for integrity
before use.
A standard laboratory coat
) should be worn. For larger
Body Laboratory coat or chemical- quantities or increased splash

resistant apron.

potential, a chemical-resistant

apron is advised.[2][4]

Respiratory

A NIOSH or European
Standard EN 149 approved
respirator is necessary if
ventilation is inadequate or

exposure limits are exceeded.

Work should primarily be
conducted in a chemical fume
hood to minimize inhalation
risk.[2][3][4]

Physicochemical and Hazard Data
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Property Value

CAS Number 372-48-5[1][3]

Molecular Formula C5H4FN[1]

Molecular Weight 97.02 g/mol [1]

Appearance Liquid

Boiling Point 126 °C at 753 mmHg
Density 1.128 g/mL at 25 °C

Flash Point 24 °C (75.2 °F) - closed cup

H226: Flammable liquid and vapor. H315:

Causes skin irritation. H319: Causes serious
Hazard Statements S )

eye irritation. H335: May cause respiratory

irritation.[1]

Operational Plan: From Preparation to Disposal

1. Preparation:
e Ensure all required PPE is available and in good condition before handling.
» Locate the nearest emergency eyewash station and safety shower.[4]

o All work involving 2-Fluoropyridine should be performed in a well-ventilated area, preferably
within a chemical fume hood.[3][4]

2. Handling:

» Avoid contact with skin, eyes, and clothing.[2]

» Avoid inhalation of vapor or mist.[1]

» Keep the chemical away from heat, sparks, and open flames.[2][3]

o Use spark-proof tools and explosion-proof equipment.[2][3]
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e Ground and bond containers when transferring material to prevent static discharge.[2][3]
3. Storage:

e Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][3]

o Keep the container tightly closed.[2][3]

o Store away from incompatible materials such as acids and strong oxidizing agents.[3]

4. Disposal:

e 2-Fluoropyridine is considered hazardous waste and must be disposed of according to all
local, state, and federal regulations.

o Collect waste in a dedicated, properly labeled, and sealed container.
e Do not mix with non-halogenated waste.[5]

e High-temperature incineration is the recommended disposal method for halogenated organic
compounds.[5]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service.[1][5]

Emergency Procedures
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Incident First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Immediately remove all contaminated clothing.

) Flush skin with plenty of soap and water for at
Skin Contact ) ] o
least 15 minutes. Seek medical attention if

irritation develops.[1][2]

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation o o ] ) )
artificial respiration. Seek immediate medical

attention.[1][2]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Evacuate the area and remove all sources of

ignition. Ventilate the area. Wear appropriate
Spill PPE. Absorb the spill with an inert material (e.g.,

dry sand or earth) and place it into a chemical

waste container.[2]

Logical Workflow for a 2-Fluoropyridine Spill
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Immediate Response
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l
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l
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l
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Final|Steps
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Report the Incident

Click to download full resolution via product page

Caption: Workflow for safely managing a 2-Fluoropyridine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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